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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-PEG11-acid is a homobifunctional, discrete polyethylene glycol (APEG®) derivative used
as a crosslinker for the covalent immobilization of biomolecules.[1][2] It features a terminal
carboxylic acid (-COOH) group at both ends of a hydrophilic 11-unit PEG spacer.[3][4] This
structure is ideal for stably linking amine-containing biomolecules (e.g., proteins, antibodies,
peptides) to amine-functionalized surfaces in a multi-step process.[5][6]

The PEG spacer arm provides critical benefits, including increased hydrophilicity and solubility
of conjugates, enhanced stability, and a significant reduction in non-specific protein adsorption
on surfaces.[6][7] The well-defined length of the PEG chain ensures precise control over the
distance between the surface and the immobilized biomolecule, which is essential for
maintaining biological activity in applications such as biosensors, immunoassays, and targeted
drug delivery systems.[8]

Principle of Bioconjugation

The covalent attachment using Bis-PEG11-acid is achieved by forming stable amide bonds
between its carboxyl groups and primary amines on the surface and the target biomolecule.
This reaction is not spontaneous and requires chemical activation of the carboxylic acids using
a carbodiimide, most commonly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in
conjunction with N-hydroxysulfosuccinimide (Sulfo-NHS).[9][10]
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The process occurs in two primary stages:

» Activation: EDC reacts with a carboxyl group to form a highly reactive but unstable O-
acylisourea intermediate.[11][12]

 Stabilization and Coupling: Sulfo-NHS is added to react with the O-acylisourea intermediate,
converting it into a more stable, amine-reactive Sulfo-NHS ester.[9][11] This ester
intermediate is less susceptible to hydrolysis in agueous buffers and reacts efficiently with
primary amines (e.g., the lysine e-amino group on a protein) to form a strong, covalent amide
bond.[10][13]

This two-step chemistry provides high coupling efficiency and control over the conjugation
process.[10] The activation reaction is most efficient at a slightly acidic pH (4.5-7.2), while the
subsequent coupling to amines is optimal at a physiological to slightly alkaline pH (7.2-8.5).[10]
[14]

Quantitative Data and Specifications

The following table summarizes the key properties of Bis-PEG11-acid and the standard
reaction conditions for its use.
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Parameter Value / Condition Description /| Notes  Reference
Linker Properties
Monodisperse, single
Molecular Weight 602.67 g/mol molecular weight [1]
compound.
Chemical Formula C26H46015
High purity is essential
Purity >95% for reproducible [1]
results.
Homobifunctional Two reactive carboxyl
Functional Groups Carboxylic Acid (- groups, one at each [2][3]
COOH) terminus.
The 11-unit PEG
chain provides a long,
Spacer Arm Length ~4.8 nm (48 A) _ 3
flexible, hydrophilic
spacer.
Reaction Conditions
2-(N-
morpholino)ethanesulf
Activation Buffer 0.1 M MES Buffer onic acid is ideal as it [10][12]
lacks amine and
carboxyl groups.
Optimal pH for
o EDC/Sulfo-NHS
Activation pH 5.0-6.5 o [12][14]
activation of carboxyl
groups.
_ 1X PBS (Phosphate-
Coupling Buffer ) [10]
Buffered Saline)
Coupling pH 7.2-8.0 Optimal for the [14]
reaction between the
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Sulfo-NHS ester and

primary amines.

Hydroxylamine, Tris, Used to deactivate
Quenching Reagents Glycine, or any remaining active [10][14]
Ethanolamine ester groups.

Experimental Protocols
Protocol 1: Two-Step Immobilization of a Protein onto an
Amine-Functionalized Surface

This protocol describes a general method for covalently linking a protein or other amine-
containing biomolecule to a surface (e.g., amine-coated microplate, silica bead, or sensor chip)
using Bis-PEG11-acid as a flexible crosslinker.

Materials and Reagents:

» Bis-PEG11-acid

o EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide HCI)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

 Activation Buffer: 0.1 M MES, pH 6.0

e Coupling Buffer: 1X PBS, pH 7.4

e Washing Buffer: 1X PBS with 0.05% Tween-20 (PBST)

e Quenching Buffer: 1 M Tris-HCI, pH 8.0, or 1 M Ethanolamine, pH 8.5
o Amine-functionalized surface (e.qg., glass slide, micropatrticle)

» Target protein solution (in Coupling Buffer)

¢ High-purity water and anhydrous DMSO or DMF for stock solutions
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Procedure:
Part A: Coupling Bis-PEG11-acid to the Amine-Functionalized Surface

o Prepare Reagents: Allow all reagents to come to room temperature. Prepare fresh 10 mg/mL
stock solutions of EDC and Sulfo-NHS in anhydrous DMSO. Prepare a 10 mg/mL stock
solution of Bis-PEG11-acid in anhydrous DMSO.

o Note: EDC is moisture-sensitive and hydrolyzes quickly in aqueous solutions. Prepare
EDC/Sulfo-NHS solutions immediately before use.[10]

e Activate Bis-PEG11-acid:

o In a microcentrifuge tube, add Bis-PEG11-acid to Activation Buffer to a final concentration
of 1-5 mM.

o Add EDC and Sulfo-NHS from stock solutions to a final concentration of 10 mM each.

o Incubate for 15 minutes at room temperature to generate the amine-reactive Sulfo-NHS
ester.

o Surface Coupling:

o Immediately add the activated Bis-PEG11-acid solution to the amine-functionalized
surface. Ensure the surface is completely covered.

o Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.
e Wash:

o Remove the coupling solution and wash the surface thoroughly three times with Washing
Buffer (PBST) to remove unreacted linker and byproducts.

o Perform a final rinse with high-purity water. The surface is now functionalized with a layer
of PEG ending in a terminal carboxyl group.

Part B: Coupling the Target Protein to the PEG-Functionalized Surface
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Activate Surface Carboxyl Groups:

o Prepare a fresh solution of 10 mM EDC and 10 mM Sulfo-NHS in Activation Buffer (0.1 M
MES, pH 6.0).

o Add this activation solution to the PEG-functionalized surface and incubate for 15 minutes
at room temperature.[14]

Wash:

o Quickly wash the surface twice with ice-cold Coupling Buffer (1X PBS, pH 7.4) to remove
excess EDC/Sulfo-NHS and adjust the pH for protein coupling.

Protein Immobilization:

o Immediately add the target protein solution (typically 0.1-1.0 mg/mL in Coupling Buffer) to
the activated surface.

o Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.
Quench Reaction:
o Remove the protein solution.

o Add Quenching Buffer to the surface and incubate for 30 minutes at room temperature to
block any unreacted Sulfo-NHS esters.[14]

Final Wash:

o Wash the surface three times with Washing Buffer (PBST) to remove non-covalently
bound protein.

o The surface with the immobilized protein is now ready for use or can be stored in an
appropriate buffer, often containing a preservative.

Visualizations and Workflows
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Step 1: Carboxyl Activation Part A: Linker Attachment to Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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